Cas no 1705873-33-1 (4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705873-33-1
• MF: C₁₅H₁₅Cl₂NO₂S₃
• MW: 408.386098146439
• CID: 5548871
• Update Time: 2025-05-22

4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorophenyl)sulfonyl-7-thiophen-2-yl-1,4-thiazepane
• 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C15H15Cl2NO2S3/c16-11-3-4-12(17)15(10-11)23(19,20)18-6-5-14(22-9-7-18)13-2-1-8-21-13/h1-4,8,10,14H,5-7,9H2
• InChI Key： YDLANPAYBPIPNU-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CCN(S(C2=CC(Cl)=CC=C2Cl)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

4-(2,5-Dichlorobenzenesulfonyl)-7-(Thiophen-2-yl)-1,4-Thiazepane: A Comprehensive Overview

The compound 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705873-33-1) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of thiazepane derivatives, which have garnered considerable attention due to their unique chemical properties and versatility in different fields. The structure of this molecule incorporates a thiazepane ring system, a sulfonyl group attached to a dichlorobenzene moiety, and a thiophene substituent. These functional groups contribute to its distinctive reactivity and make it a valuable compound for research and development.

Recent studies have highlighted the importance of thiazepane derivatives in drug discovery and materials science. The sulfonyl group in 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane plays a crucial role in enhancing the molecule's stability and bioavailability. Additionally, the presence of the thiophene ring introduces aromaticity and electron-withdrawing effects, which can be exploited in designing advanced materials with tailored electronic properties. Researchers have also explored the potential of this compound in catalytic applications due to its ability to act as a Lewis acid or base under specific conditions.

The synthesis of 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiazepane ring through cyclization reactions and the subsequent functionalization with the sulfonyl and thiophene groups. These reactions are often optimized using computational chemistry tools to predict reaction pathways and product yields accurately.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to interact with biological targets such as enzymes and receptors makes it a candidate for drug design programs targeting various diseases. Furthermore, its unique electronic properties have led to investigations into its use in organic electronics, particularly in the creation of semiconducting materials for flexible electronics.

Recent advancements in green chemistry have also influenced the production of 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane. Scientists are exploring environmentally friendly synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals while maintaining the high quality required for industrial applications.

In conclusion, 4-(2,5-dichlorobenzenesulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705873-33-1) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for research and development in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and improve synthesis methods, this compound is poised to play an increasingly important role in advancing modern science and technology.